Cas no 1806168-10-4 (2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its key structural features—an iodo substituent, methoxy group, trifluoromethoxy moiety, and formyl group—provide multiple reactive sites for functionalization, enabling diverse derivatization pathways. The electron-withdrawing trifluoromethoxy group enhances electrophilic reactivity, while the aldehyde functionality facilitates condensation and nucleophilic addition reactions. This compound is particularly valuable in cross-coupling reactions, such as Suzuki or Sonogashira couplings, due to the iodine's favorable leaving group properties. Its stability under standard storage conditions and compatibility with common organic solvents further contribute to its utility in synthetic applications.

2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde structure

1806168-10-4 structure

Product Name:2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

CAS No:1806168-10-4

MF:C₈H₅F₃INO₃

MW:347.029885053635

CID:4832637

Update Time:2025-10-30

2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
- Inchi： 1S/C8H5F3INO3/c1-15-5-2-13-7(12)4(3-14)6(5)16-8(9,10)11/h2-3H,1H3
- InChI Key： BANIXOYERJJXSS-UHFFFAOYSA-N
- SMILES： IC1=C(C=O)C(=C(C=N1)OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 251
XLogP3: 2.2
Topological Polar Surface Area: 48.4

2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029094969-1g	2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde	1806168-10-4	97%	1g	$1,504.90	2022-03-31

2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Related Literature

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Additional information on 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Overview of 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806168-10-4)

The compound 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806168-10-4) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent, a methoxy group, and a trifluoromethoxy moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing novel bioactive compounds.

In recent years, the demand for halogenated pyridine derivatives like 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde has surged, driven by advancements in medicinal chemistry and material science. This compound is particularly relevant in the design of small-molecule inhibitors and catalysts, addressing current trends in drug discovery and sustainable chemistry. Its aldehyde functional group further enhances its reactivity, enabling diverse transformations such as reductive amination and condensation reactions.

From an industrial perspective, CAS No. 1806168-10-4 is gaining attention for its potential in high-value fine chemicals production. The integration of trifluoromethoxy groups into organic frameworks is a growing area of interest, as these motifs often improve metabolic stability and bioavailability in pharmaceuticals. Additionally, the compound’s iodo substituent facilitates palladium-catalyzed couplings, a cornerstone of modern synthetic methodologies.

Environmental and regulatory considerations are also shaping the discourse around 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde. With increasing emphasis on green chemistry, researchers are exploring safer and more efficient synthetic routes for such intermediates. The compound’s stability under various conditions makes it a candidate for scalable processes, aligning with the industry’s shift toward sustainable manufacturing.

Analytical characterization of CAS No. 1806168-10-4 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency. These quality control measures are critical for applications in preclinical research and process development, where reproducibility is paramount.

In summary, 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde represents a cutting-edge intermediate with broad utility in life sciences and specialty chemicals. Its structural features and reactivity profile position it as a key player in innovation-driven sectors, meeting the evolving needs of R&D professionals and industrial chemists alike.